Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)
30881-24-4 structure
Product Name:2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
CAS No:30881-24-4
MF:C13H16O3
MW:220.264344215393
CID:1444648
Update Time:2024-08-23
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
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- Inchi: 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
- InChI Key: QOQYLKURADQSEA-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Melting Point: 71-73 °C
- Boiling Point: 328.3±27.0 °C(Predicted)
- PSA: 43.37
- pka: 10.18±0.59(Predicted)
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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